Cas no 2346620-54-8 (((3aR,4R,6R,6aR)-2,2-dimethyl-6-(2-oxo-4-(1H-1,2,4-triazol-1-yl)pyrimidin-1(2H)-yl)tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl isobutyrate)
2346620-54-8 structure
Product Name:((3aR,4R,6R,6aR)-2,2-dimethyl-6-(2-oxo-4-(1H-1,2,4-triazol-1-yl)pyrimidin-1(2H)-yl)tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl isobutyrate
CAS No:2346620-54-8
MF:C18H23N5O6
MW:405.405123949051
CID:4765440
Update Time:2026-02-26
((3aR,4R,6R,6aR)-2,2-dimethyl-6-(2-oxo-4-(1H-1,2,4-triazol-1-yl)pyrimidin-1(2H)-yl)tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl isobutyrate Chemical and Physical Properties
Names and Identifiers
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- ((3aR,4R,6R,6aR)-2,2-dimethyl-6-(2-oxo-4-(1H-1,2,4-triazol-1-yl)pyrimidin-1(2H)-yl)tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl isobutyrate
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- Inchi: 1S/C18H23N5O6/c1-10(2)16(24)26-7-11-13-14(29-18(3,4)28-13)15(27-11)22-6-5-12(21-17(22)25)23-9-19-8-20-23/h5-6,8-11,13-15H,7H2,1-4H3/t11-,13-,14-,15-/m1/s1
- InChI Key: KHRVXGYHTALJEX-NMFUWQPSSA-N
- SMILES: O1C(C)(C)O[C@H]2[C@H](N3C(N=C(C=C3)N3C=NC=N3)=O)O[C@H](COC(C(C)C)=O)[C@@H]12
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 738
- XLogP3: 0.7
- Topological Polar Surface Area: 117
((3aR,4R,6R,6aR)-2,2-dimethyl-6-(2-oxo-4-(1H-1,2,4-triazol-1-yl)pyrimidin-1(2H)-yl)tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl isobutyrate Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2346620-54-8 (((3aR,4R,6R,6aR)-2,2-dimethyl-6-(2-oxo-4-(1H-1,2,4-triazol-1-yl)pyrimidin-1(2H)-yl)tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl isobutyrate) Related Products
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- 87190-76-9( )
- 149252-66-4(2-Furancarbonitrile,2-[(acetyloxy)methyl]tetrahydro-5-[2-oxo-4-(1H-1,2,4-triazol-1-yl)-1(2H)-pyrimidinyl]-,(2R-trans)-)
- 109389-25-5(1-((2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)pyrimidin-2(1H)-one)
- 200066-87-1(1-[2,3,5-Tri-O-acetyl-4-C-(fluoromethyl)-β-Dribofuranosyl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone)
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- 109389-24-4(1-(β-D-2-Deoxyribofuranosyl)-4-(1,2,4-triazol-1-yl)pyrimidin-2-one)
- 933444-21-4(1-(2,3-Di-O-acetyl-5-deoxy-β-D-ribofuranosyl)-5-fluoro-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone)
- 200066-86-0(1-[3,5-Di-O-acetyl-2-deoxy-4-C-(fluoromethyl)-β-D-erythro-pentofuranosyl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone)
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